17-hydroxy-3-methoxy-6-methylpregna-3,5-dien-20-one acetate
17-hydroxy-3-methoxy-6-methylpregna-3,5-dien-20-one acetate
Brand Name:
Vulcanchem
CAS No.:
1104-99-0
VCID:
VC0086435
InChI:
InChI=1S/C25H36O4/c1-15-13-19-20(23(4)10-7-18(28-6)14-22(15)23)8-11-24(5)21(19)9-12-25(24,16(2)26)29-17(3)27/h14,19-21H,7-13H2,1-6H3/t19-,20+,21+,23-,24+,25+/m1/s1
SMILES:
CC1=C2C=C(CCC2(C3CCC4(C(C3C1)CCC4(C(=O)C)OC(=O)C)C)C)OC
Molecular Formula:
C25H36O4
Molecular Weight:
400.5 g/mol
17-hydroxy-3-methoxy-6-methylpregna-3,5-dien-20-one acetate
CAS No.: 1104-99-0
Main Products
VCID: VC0086435
Molecular Formula: C25H36O4
Molecular Weight: 400.5 g/mol
| CAS No. | 1104-99-0 |
|---|---|
| Product Name | 17-hydroxy-3-methoxy-6-methylpregna-3,5-dien-20-one acetate |
| Molecular Formula | C25H36O4 |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-acetyl-3-methoxy-6,10,13-trimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C25H36O4/c1-15-13-19-20(23(4)10-7-18(28-6)14-22(15)23)8-11-24(5)21(19)9-12-25(24,16(2)26)29-17(3)27/h14,19-21H,7-13H2,1-6H3/t19-,20+,21+,23-,24+,25+/m1/s1 |
| Standard InChIKey | VFQNBCVPIGXTFD-HYRPPVSQSA-N |
| Isomeric SMILES | CC1=C2C=C(CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3C1)CC[C@@]4(C(=O)C)OC(=O)C)C)C)OC |
| SMILES | CC1=C2C=C(CCC2(C3CCC4(C(C3C1)CCC4(C(=O)C)OC(=O)C)C)C)OC |
| Canonical SMILES | CC1=C2C=C(CCC2(C3CCC4(C(C3C1)CCC4(C(=O)C)OC(=O)C)C)C)OC |
| PubChem Compound | 101969 |
| Last Modified | Nov 11 2021 |
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